Cas no 2138347-29-0 (Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester)

• Product Name: Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester
• CAS No: 2138347-29-0
• MF: C₁₀H₁₈ClNO₅
• MW: 267.706622600555
• CID: 5261618
• Update Time: 2025-11-05

Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester

• Inchi： 1S/C10H18ClNO5/c1-10(2,3)17-9(15)12-4-7(5-13)8(14)16-6-11/h7,13H,4-6H2,1-3H3,(H,12,15)
• InChI Key： XALPDCXUOPXMPR-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)C(CO)CNC(OC(C)(C)C)=O

Additional information on Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester

Comprehensive Overview of Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester (CAS No. 2138347-29-0)

The compound Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester (CAS No. 2138347-29-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical synthesis. Its unique structure, featuring a chloromethyl ester group and a hydroxymethyl moiety, makes it a versatile intermediate in the development of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of CAS No. 2138347-29-0 is its role as a protected amino acid derivative. The presence of the (1,1-dimethylethoxy)carbonyl (Boc) group ensures stability during synthetic processes, while the chloromethyl ester functionality allows for further derivatization. This combination is particularly valuable in peptide synthesis and the creation of prodrugs, where controlled release mechanisms are essential. Recent studies highlight its utility in designing targeted drug delivery systems, a hot topic in modern therapeutics.

In the context of green chemistry, Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester has garnered attention for its potential to reduce waste in synthetic pathways. The compound’s efficiency in multi-step reactions aligns with the growing demand for sustainable chemical processes. Industry leaders are exploring its use in biodegradable polymers and eco-friendly catalysts, addressing global concerns about environmental impact.

From a technical perspective, the synthesis of CAS No. 2138347-29-0 involves precise control of reaction conditions to optimize yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality assurance. The compound’s stability under various pH conditions also makes it suitable for formulation development, a recurring theme in pharmaceutical forums and search queries.

Another area of interest is the compound’s potential in cancer research. Its ability to act as a linker molecule in antibody-drug conjugates (ADCs) has been explored in preclinical studies. This aligns with the surge in searches for innovative oncology treatments and precision medicine. The hydroxymethyl group, in particular, offers opportunities for bioconjugation, a technique widely discussed in academic and industrial circles.

Safety and handling of Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(hydroxymethyl)-, chloromethyl ester are also critical considerations. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended to prevent degradation. This aspect is frequently queried by laboratory technicians and procurement specialists, emphasizing the need for clear guidelines.

In summary, CAS No. 2138347-29-0 represents a multifaceted compound with broad applicability. Its relevance to drug development, sustainable chemistry, and advanced materials ensures its continued prominence in scientific literature and commercial applications. As research evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biotechnology.